N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-ethyl-1-(2-methoxy-4,5-dimethylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H26N2O4S/c1-5-18-17(20)14-6-8-19(9-7-14)24(21,22)16-11-13(3)12(2)10-15(16)23-4/h10-11,14H,5-9H2,1-4H3,(H,18,20)
• InChI Key: TWQFGVCIUUFVPY-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCN(CC1)S(=O)(=O)C2=C(C=C(C(=C2)C)C)OC
• Molecular Formula: C17H26N2O4S
• Molecular Weight: 354.5 g/mol

Description

N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide, also known as EMD-1214063, is a novel and potent inhibitor of the transient receptor potential vanilloid 4 (TRPV4) ion channel. The TRPV4 channel is widely expressed in various tissues and plays a critical role in a variety of physiological processes, including osmoregulation, thermoregulation, and pain sensation. In recent years, EMD-1214063 has attracted increasing attention as a potential therapeutic agent for a range of diseases and conditions, including inflammatory and neuropathic pain, osteoarthritis, and pulmonary edema.

Mechanism of Action

N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide works by inhibiting the TRPV4 ion channel, which is involved in the regulation of various physiological processes. TRPV4 channels are activated by a variety of stimuli, including changes in temperature, pressure, and osmolarity. Activation of TRPV4 channels leads to the influx of calcium ions into the cell, which can trigger various downstream signaling pathways. By inhibiting TRPV4 channels, N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide can effectively reduce the influx of calcium ions and downstream signaling, resulting in reduced pain and inflammation.
Biochemical and Physiological Effects:
N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has been shown to have a range of biochemical and physiological effects. In animal models, N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has been shown to effectively reduce pain and inflammation by inhibiting the TRPV4 channel. Additionally, N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has been shown to reduce joint damage and improve mobility in animal models of osteoarthritis. N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has also been investigated for its potential use in treating pulmonary edema, a condition characterized by the accumulation of fluid in the lungs.

Advantages and Limitations for Lab Experiments

N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of the TRPV4 channel, making it an ideal tool for studying the role of TRPV4 channels in various physiological processes. Additionally, N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has been extensively studied in animal models, providing a wealth of preclinical data for researchers. However, N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has some limitations for lab experiments. It is a complex molecule that requires expertise in organic chemistry to synthesize. Additionally, N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has not yet been tested in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide. One area of interest is the potential use of N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide in treating inflammatory and neuropathic pain in humans. Additionally, N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide may have potential applications in the treatment of osteoarthritis and pulmonary edema. Further research is needed to fully understand the safety and efficacy of N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide in humans. Additionally, researchers may investigate the role of TRPV4 channels in other physiological processes and diseases, which could lead to the development of new therapeutic agents targeting TRPV4 channels.

Synthesis Methods

N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide can be synthesized using a multi-step process involving several chemical reactions. The first step involves the reaction of 2-methoxy-4,5-dimethylphenylsulfonyl chloride with N-ethylpiperidine to form N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide. This intermediate product is then further reacted with various reagents to produce the final compound, N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide. The synthesis method is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has been extensively studied for its potential therapeutic effects in various diseases and conditions. In preclinical studies, N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has been shown to effectively reduce pain and inflammation in animal models of inflammatory and neuropathic pain. Additionally, N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has been shown to reduce joint damage and improve mobility in animal models of osteoarthritis. N-ethyl-1-[(2-methoxy-4,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxamide has also been investigated for its potential use in treating pulmonary edema, a condition characterized by the accumulation of fluid in the lungs.